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Compound of Interest

Compound Name: 2-(2-Iodophenyl)propan-2-ol

Cat. No.: B1313319 Get Quote

Essential Safety and Handling Guide for 2-(2-
Iodophenyl)propan-2-ol
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling,

operation, and disposal of 2-(2-Iodophenyl)propan-2-ol, building on a foundation of trust in

providing value beyond the product itself.

Chemical Properties and Hazards

2-(2-Iodophenyl)propan-2-ol is a compound that requires careful handling due to its potential

health hazards. It is harmful if swallowed, can cause skin and serious eye irritation, and may

lead to respiratory irritation.[1] The substance is also a combustible liquid.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against accidental exposure. The

following table summarizes the recommended PPE for handling 2-(2-Iodophenyl)propan-2-ol.
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Body Part
Personal Protective
Equipment

Specifications

Eyes/Face
Safety glasses with side

shields or chemical goggles

Must meet ANSI Z87.1

standards. A face shield may

be required for splash hazards.

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Check

manufacturer's data for

chemical resistance.

Body
Laboratory coat or chemical-

resistant apron

Should be worn over personal

clothing to protect against

splashes and spills.

Respiratory NIOSH-approved respirator

Required when working in

poorly ventilated areas or

when the material is

aerosolized.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized operational procedure minimizes the risk of exposure and

accidents.

Preparation: Before handling, ensure the work area is well-ventilated.[1] Have all necessary

PPE readily available and inspected for integrity. An emergency eyewash station and safety

shower should be accessible.

Handling:

Wear the appropriate PPE as outlined in the table above.

Avoid direct contact with skin, eyes, and clothing.[2]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1]

Use only in a chemical fume hood.
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Keep away from heat, sparks, and open flames as it is a combustible material.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3]

Keep in a dark place, sealed, and at a temperature between 2-8°C.[4][5]

Store away from incompatible materials such as acids, acid anhydrides, and acid

chlorides.[2]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[1][2]

Clean all equipment and the work area to prevent cross-contamination.

Disposal Plan: Safe Waste Management
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

Collect all waste containing 2-(2-Iodophenyl)propan-2-ol in a designated, labeled, and

sealed container.

Do not mix this waste with other chemical waste streams, especially with incompatible

materials like oxidizing agents.[6]

Waste Storage:

Store the waste container in a designated hazardous waste storage area that is cool, dry,

and well-ventilated.

Waste Disposal:

Dispose of the waste through a licensed hazardous waste disposal company.[2]
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Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Diagram
The following diagram illustrates the key decision points and procedural flow for safely handling

2-(2-Iodophenyl)propan-2-ol.
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Workflow for Handling 2-(2-Iodophenyl)propan-2-ol
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Caption: Safe handling workflow for 2-(2-Iodophenyl)propan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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